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Compound of Interest

Compound Name: 2,4-Dichloro-6-methoxyaniline

Cat. No.: B1622958

In the landscape of pharmaceutical development, the strategic selection of molecular building
blocks is paramount. Substituted anilines, in particular, represent a cornerstone of medicinal
chemistry, offering a versatile scaffold for constructing complex, biologically active molecules.
This guide provides a detailed examination of 2,4-dichloro-5-methoxyaniline, a key
intermediate in the synthesis of targeted therapeutics. Our focus extends beyond a simple
recitation of properties; we aim to deliver a senior application scientist’s perspective on its
synthesis, characterization, and strategic deployment, providing researchers and drug
development professionals with actionable insights grounded in established chemical
principles.

Compound Identification and Physicochemical
Properties

The precise identification of a chemical entity is critical for reproducibility and regulatory
compliance. The compound of interest is formally identified by the International Union of Pure
and Applied Chemistry (IUPAC) as 2,4-dichloro-5-methoxyaniline. It is crucial to note the locant
numbering of the substituents on the aniline ring, which dictates the formal name.
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(Start: 2,4-Dich|oroanisole)

Step 1: Nitration
(HNOs, H2S04, 0-10 °C)

'

Intermediate:
1,3-Dichloro-2-methoxy-4-nitrobenzene

Step 2: Reduction
(SnClz, HCI, Reflux)

Neutralization & Workup
(NaOH or NaHCOs3)

Extraction
(Ethyl Acetate)

Purification
(Recrystallization/Chromatography)

Final Product:

2,4-Dichloro-5-methoxyaniline
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2,4-Dichloro-5-methoxyaniline 4-Chloro-6,7-bis(2-methoxyethoxy)quinoline-3-carbonitrile
(Scaffold Core)

(Key Building Block)

Nucleophilic Aromatic Substitution
(Pd-catalyzed or Thermal)

Bosutinib

(Active Pharmaceutical Ingredient)

Click to download full resolution via product page

« To cite this document: BenchChem. [Foreword: Navigating Aromatic Scaffolds in Modern
Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1622958#iupac-name-for-2-4-dichloro-6-
methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

